Cas no 2375268-84-9 (Imidazo[1,2-a]pyridine-6-carboxylic acid, 3-bromo-5,6,7,8-tetrahydro-, hydrochloride (1:1))

• Product Name: Imidazo[1,2-a]pyridine-6-carboxylic acid, 3-bromo-5,6,7,8-tetrahydro-, hydrochloride (1:1)
• CAS No: 2375268-84-9
• MF: C₈H₁₀BrClN₂O₂
• MW: 281.534200191498
• CID: 5904004
• PubChem ID: 145874458
• Update Time: 2025-08-04

Imidazo[1,2-a]pyridine-6-carboxylic acid, 3-bromo-5,6,7,8-tetrahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid
• EN300-7441893
• 3-Bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride
• AVD26884
• 2375268-84-9
• 3-Bromo-5H,6H,7H,8H-imidazo[1,2-a]pyridine-6-carboxylic acid hydrochloride
• 3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-6-carboxylic acid;hydrochloride
• Imidazo[1,2-a]pyridine-6-carboxylic acid, 3-bromo-5,6,7,8-tetrahydro-, hydrochloride (1:1)

• Inchi： 1S/C8H9BrN2O2.ClH/c9-6-3-10-7-2-1-5(8(12)13)4-11(6)7;/h3,5H,1-2,4H2,(H,12,13);1H
• InChI Key： MSVKVPXVXGLGJE-UHFFFAOYSA-N
• SMILES： C12=NC=C(Br)N1CC(C(O)=O)CC2.[H]Cl

Computed Properties

• Exact Mass: 279.96142g/mol
• Monoisotopic Mass: 279.96142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on Imidazo[1,2-a]pyridine-6-carboxylic acid, 3-bromo-5,6,7,8-tetrahydro-, hydrochloride (1:1)

Comprehensive Analysis of Imidazo[1,2-a]pyridine-6-carboxylic acid, 3-bromo-5,6,7,8-tetrahydro-, hydrochloride (1:1) (CAS No. 2375268-84-9)

The compound Imidazo[1,2-a]pyridine-6-carboxylic acid, 3-bromo-5,6,7,8-tetrahydro-, hydrochloride (1:1) (CAS No. 2375268-84-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-a]pyridine core and the 3-bromo substitution, make it a valuable intermediate for drug discovery and development. Researchers are increasingly exploring its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for Imidazo[1,2-a]pyridine derivatives?" This compound, with its hydrochloride salt form, offers improved solubility and stability, making it a preferred choice for preclinical studies. The 5,6,7,8-tetrahydro moiety further enhances its bioavailability, a critical factor in drug design. Recent publications highlight its role in developing central nervous system (CNS) therapeutics, aligning with the growing demand for neurodegenerative disease treatments.

In the context of green chemistry, researchers are investigating eco-friendly synthesis methods for CAS No. 2375268-84-9. The 3-bromo functional group allows for versatile cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This aligns with the industry's shift toward sustainable practices, a trend heavily emphasized in 2024 chemical research.

Another trending topic is the use of AI-driven drug discovery to optimize compounds like Imidazo[1,2-a]pyridine-6-carboxylic acid derivatives. Machine learning models predict its binding affinity to protein targets, accelerating the identification of lead candidates. The hydrochloride (1:1) formulation ensures consistent pharmacokinetic profiles, a key consideration in precision medicine.

From a regulatory perspective, CAS No. 2375268-84-9 complies with global safety standards, as evidenced by its inclusion in REACH and FDA databases. Its non-hazardous classification makes it suitable for large-scale production, addressing the pharmaceutical industry's need for high-quality intermediates. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, ensuring reproducibility in research.

In summary, Imidazo[1,2-a]pyridine-6-carboxylic acid, 3-bromo-5,6,7,8-tetrahydro-, hydrochloride (1:1) represents a cutting-edge tool for scientists exploring small-molecule therapeutics. Its versatility, combined with advancements in computational chemistry and sustainable synthesis, positions it at the forefront of innovation. As the demand for targeted therapies grows, this compound will undoubtedly play a pivotal role in shaping the future of biomedical research.